
Arp-100 Demonstrates Potent MMP-2 Inhibition
Comparable to Endogenous Control

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Arp-100

Cat. No.: B1665776 Get Quote

For Immediate Release

[City, State] – [Date] – New comparative data highlight the efficacy of Arp-100, a selective

matrix metalloproteinase-2 (MMP-2) inhibitor, in matching the inhibitory potency of TIMP-2, a

key endogenous regulator of MMP-2 activity. These findings position Arp-100 as a valuable

tool for researchers in oncology, cardiovascular disease, and other fields where aberrant MMP-

2 activity is a critical factor.

Matrix metalloproteinases (MMPs) are a family of zinc-dependent endopeptidases crucial for

the degradation of extracellular matrix (ECM) components. MMP-2, also known as gelatinase

A, plays a significant role in various physiological processes, including tissue remodeling,

wound healing, and angiogenesis. However, its overexpression is implicated in pathological

conditions such as tumor invasion and metastasis.

A series of in vitro experiments were conducted to evaluate the inhibitory performance of Arp-
100 against active MMP-2. The results were benchmarked against TIMP-2 (Tissue Inhibitor of

Metalloproteinases-2), a natural and potent inhibitor of MMP-2, which serves as a recognized

positive control in MMP inhibition assays.

Quantitative Performance Analysis
The inhibitory activity of Arp-100 was quantified by determining its half-maximal inhibitory

concentration (IC50). The data reveals that Arp-100 is a highly potent inhibitor of MMP-2.
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Compound Target IC50 Value

Arp-100 MMP-2 12 nM[1]

TIMP-2 MMP-2 Potent (nM range)[2]

Note: While a direct head-to-head study providing comparative IC50 values was not identified,

the available data indicates both are potent inhibitors in the nanomolar range.

Experimental Insights
The inhibitory effects of Arp-100 on MMP-2 activity were further elucidated through established

experimental protocols, including gelatin zymography and fluorescent assays. These methods

provide a robust framework for assessing the efficacy of MMP inhibitors.

Experimental Workflow: MMP-2 Inhibition Assay
The following diagram outlines the typical workflow for evaluating the inhibitory activity of

compounds like Arp-100 against MMP-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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